N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide
Overview
Description
N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide, also known as tazobactam, is a β-lactamase inhibitor that has been used in combination with other antibiotics to treat bacterial infections. Tazobactam is a synthetic compound that acts as a competitive inhibitor of β-lactamases, which are enzymes that are produced by bacteria to break down β-lactam antibiotics, such as penicillins and cephalosporins. By inhibiting the action of β-lactamases, tazobactam can help to protect other antibiotics from being inactivated, thus increasing their efficacy.
Mechanism of Action
Tazobactam works by binding to β-lactamases, which are enzymes produced by bacteria to break down β-lactam antibiotics. Tazobactam binds to the β-lactamase enzyme, thus preventing it from breaking down other β-lactam antibiotics. As a result, other antibiotics that would normally be inactivated by β-lactamases remain active and can be used to treat bacterial infections.
Biochemical and Physiological Effects
Tazobactam has been shown to have a variety of biochemical and physiological effects on bacteria. For example, N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide has been shown to inhibit the growth of a variety of Gram-positive and Gram-negative bacteria, including Escherichia coli, Klebsiella pneumoniae, and Staphylococcus aureus. Additionally, this compound has been shown to inhibit the production of β-lactamases, as well as to reduce the activity of some β-lactamases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide in lab experiments is its ability to inhibit the production of β-lactamases, which can help to protect other antibiotics from being inactivated. Additionally, this compound is relatively easy to synthesize, making it a convenient and cost-effective option for lab experiments. However, this compound has some limitations, including its relatively short half-life and its inability to completely inhibit all β-lactamases.
Future Directions
There are a number of potential future directions for research involving N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide. For example, further research could be conducted to investigate the effects of this compound on other types of antibiotics and β-lactamases. Additionally, research could be conducted to investigate the potential for this compound to be used as an adjunct therapy to other antibiotics. Finally, research could be conducted to investigate the potential for this compound to be used as a prophylactic agent to prevent antibiotic resistance.
Synthesis Methods
Tazobactam is synthesized from 2,2-dimethylpropanamide, a compound that is readily available. The synthesis begins by reacting 2,2-dimethylpropanamide with 4-acetyl-1,3-thiazol-2-yl chloride in the presence of triethylamine. This reaction results in the formation of N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide, also known as this compound.
Scientific Research Applications
Tazobactam has been used in a variety of scientific research applications, including the study of antibiotic resistance, the development of new antibiotics, and the investigation of bacterial virulence. For example, N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide has been used to study the mechanisms of β-lactamase-mediated antibiotic resistance in bacteria, as well as to investigate the structure and function of β-lactamases. Additionally, this compound has been used to study the mechanisms of action of new antibiotics, as well as to investigate the biochemical and physiological effects of antibiotics on bacteria.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide involves the condensation of 4-acetyl-2-aminothiazole with 2,2-dimethylpropanoyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "4-acetyl-2-aminothiazole", "2,2-dimethylpropanoyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 4-acetyl-2-aminothiazole in a suitable solvent (e.g. dichloromethane) and add a base (e.g. triethylamine) to the solution.", "Step 2: Slowly add 2,2-dimethylpropanoyl chloride to the solution while stirring at room temperature.", "Step 3: Continue stirring the reaction mixture for several hours until TLC analysis indicates complete conversion of the starting material.", "Step 4: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 5: Purify the product by column chromatography or recrystallization to obtain N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide as a white solid." ] } | |
CAS RN |
1378601-41-2 |
Molecular Formula |
C10H14N2O2S |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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